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Compound of Interest

Compound Name: Hepta-4,6-dienal

Cat. No.: B15436552 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This

guide provides detailed, step-by-step procedures for the safe disposal of Hepta-4,6-dienal, a
combustible and toxic compound. Adherence to these guidelines is critical to mitigate risks and

ensure compliance with safety regulations.

Chemical and Hazard Identification
Hepta-4,6-dienal, also known as (2E,4E)-Hepta-2,4-dienal, presents several hazards that must

be understood prior to handling and disposal. Below is a summary of its key identifiers and

hazard classifications.

Identifier Value

Synonyms 2,4-Heptadienal, (2E,4E)-Hepta-2,4-dienal

CAS Number 4313-03-5

Molecular Formula C₇H₁₀O

Molecular Weight 110.15 g/mol

Hazard Statements

H227: Combustible liquidH302: Harmful if

swallowedH311: Toxic in contact with skinH315:

Causes skin irritation
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Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Eye Protection: Face shield and safety glasses approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.

Step-by-Step Disposal Procedures
The primary methods for the disposal of Hepta-4,6-dienal involve incineration or transfer to a

licensed waste disposal company. Under no circumstances should this chemical be disposed of

down the drain.

1. Unused Product and Contaminated Materials:

Licensed Disposal Company: The recommended method for disposal is to offer surplus and

non-recyclable solutions to a licensed disposal company.[1] Contact a licensed professional

waste disposal service to arrange for the pickup and disposal of this material.[1]

Chemical Incineration: This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[1] This should only be performed by trained

professionals at a designated facility.

Packaging: Dispose of the contents and container to an approved waste disposal plant.[1]

Keep the chemical in a suitable, closed container for disposal.[1]

2. Accidental Spills:

In the event of a spill, the following containment and cleanup procedure should be followed:

Ensure Safety: Wear respiratory protection and avoid breathing vapors, mist, or gas.[1]
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Containment: Contain the spillage immediately.

Cleanup: Collect the spill using an electrically protected vacuum cleaner or by wet-brushing.

Storage for Disposal: Place the collected material into a suitable, closed container for

disposal according to local regulations.[1]

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal path

for Hepta-4,6-dienal.
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Hepta-4,6-dienal Waste

Is the waste from a spill?

Contain and collect spill 
 using appropriate PPE and tools.

Yes

Place in a suitable, 
 closed container for disposal.

No

Contact a licensed professional 
 waste disposal service.

Alternatively, arrange for incineration 
 in an approved chemical incinerator.

Option

Dispose of as unused product 
 via the licensed service.

Click to download full resolution via product page

Caption: Disposal workflow for Hepta-4,6-dienal.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Hepta-4,6-dienal, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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